Cas no 1536689-50-5 (8-bromo-5-chloroquinolin-2-amine)

• Product Name: 8-bromo-5-chloroquinolin-2-amine
• CAS No: 1536689-50-5
• MDL: MFCD24078561
• CID: 4604586
• PubChem ID: 81272120
• Update Time: 2025-10-22

8-bromo-5-chloroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5-chloroquinolin-2-amine

• MDL： MFCD24078561

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-bromo-5-chloroquinolin-2-amine

Comprehensive Overview of 8-bromo-5-chloroquinolin-2-amine (CAS No. 1536689-50-5): Properties, Applications, and Research Insights

The compound 8-bromo-5-chloroquinolin-2-amine (CAS No. 1536689-50-5) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. Characterized by its bromine and chlorine substituents on the quinoline backbone, this molecule exhibits unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its reactivity in cross-coupling reactions, heterocyclic synthesis, and as a precursor for bioactive molecules. Its structural features align with trending topics in drug discovery, such as kinase inhibition and antimicrobial agents, which dominate recent PubMed and SciFinder queries.

In the context of medicinal chemistry, 8-bromo-5-chloroquinolin-2-amine serves as a scaffold for designing compounds targeting neglected tropical diseases—a hot topic in global health research. Its quinoline core is analogous to motifs found in FDA-approved drugs like chloroquine, sparking interest in repurposing strategies. Computational studies (e.g., molecular docking and QSAR modeling) often highlight its potential binding affinity with proteins involved in inflammatory pathways. These applications resonate with Google Scholar’s top-searched terms, including “quinoline derivatives in drug design” and “halogenated amines SAR.”

From a synthetic perspective, the compound’s 8-bromo and 5-chloro groups enable regioselective functionalization via Buchwald-Hartwig amination or Sonogashira coupling, techniques frequently discussed in organic chemistry forums. Laboratories optimizing green chemistry protocols have investigated solvent-free reactions using this amine, addressing the industry’s shift toward environmentally friendly synthesis. Such innovations align with the surge in searches for “sustainable halogenated compound synthesis” and “catalysis in quinoline chemistry.”

The physicochemical profile of 1536689-50-5—including its logP, hydrogen-bonding capacity, and thermal stability—makes it suitable for material science applications. Recent patents describe its incorporation into organic semiconductors and OLED materials, capitalizing on the quinoline ring’s electron-transport properties. This intersects with rising interest in “small-molecule optoelectronics” and “amine-based functional materials,” as noted in SpringerLink’s analytics.

Quality control of 8-bromo-5-chloroquinolin-2-amine relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ISO standards. Suppliers emphasizing high-purity intermediates often highlight batch-to-batch consistency, a key concern for pharmaceutical manufacturers. These details address common search queries such as “CAS 1536689-50-5 specification” and “quinoline amine purity analysis.”

Ongoing research explores the compound’s role in cancer immunotherapy and neurodegenerative disease models, reflecting broader scientific priorities. Collaborative studies between academia and industry (e.g., public-private partnerships) leverage its modular structure for combinatorial chemistry libraries. These efforts respond to frequently asked questions like “how to modify quinoline amines for CNS drugs” and “halogen effects on drug metabolism.”

In summary, 8-bromo-5-chloroquinolin-2-amine (CAS No. 1536689-50-5) represents a versatile building block with multidisciplinary relevance. Its applications span from targeted therapeutics to advanced materials, driven by evolving trends in precision medicine and sustainable technology. As research continues, this compound will likely remain a focal point for innovation, addressing both current and emerging challenges in science and industry.